Cas no 1703-61-3 (4-Oxocyclopentane-1,2-dicarboxylic acid)

• Product Name: 4-Oxocyclopentane-1,2-dicarboxylic acid
• CAS No: 1703-61-3
• MF: C₇H₈O₅
• MW: 172.135422706604
• MDL: MFCD09701962
• CID: 135743
• PubChem ID: 287120
• Update Time: 2025-05-18

4-Oxocyclopentane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxocyclopentane-1,2-dicarboxylic acid
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-
• 4-Oxo-1,2-cyclopentanedicarboxylic acid
• Cyclopentanone-3,4-dicarboxylic acid
• 4-Oxo-cyclopentane-1,2-dicarboxylic acid
• CJSMOECOKYPHSC-UHFFFAOYSA-N
• cis-4-Oxocyclopentane-1,2-dicarboxylic acid
• trans-4-Oxocyclopentane-1,2-dicarboxylic acid
• NSC146529
• Jsp003475
• 6221AJ
• RP23432
• CM14098
• AM84592
• TRA0007931
• 4oxocyclopentane-1,2-dicarboxylic
• EN300-96133
• NSC-146529
• CS-11045
• CS-0001962
• SY003808
• Z1255403572
• rac trans-4-Oxo-cyclopentane-1,2-dicarboxylic acid
• AC-3090
• FT-0645916
• 4-Oxocyclopentane-1,2-dicarboxylicacid
• MFCD09701962
• A811193
• 3128-18-5
• A26885
• SCHEMBL2371479
• 4-Oxo-1,2-cyclopentanedicarboxylic acid #
• DTXSID80301820
• 1703-61-3
• AKOS015855548
• 4-oxidanylidenecyclopentane-1,2-dicarboxylic acid
• (1R,2R)-4-oxocyclopentane-1,2-dicarboxylic acid
• DB-014514
• trans-4-Oxo-1,2-cyclopentanedicarboxylic acid
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-,(1R,2R)-rel-

• MDL： MFCD09701962
• Inchi： 1S/C7H8O5/c8-3-1-4(6(9)10)5(2-3)7(11)12/h4-5H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： CJSMOECOKYPHSC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 172.03700
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• XLogP3: -1.3

Experimental Properties

• Density: 1.569
• Melting Point: 189 ºC
• Boiling Point: 466.7℃ at 760mmHg
• Flash Point: 250.2℃
• Refractive Index: 1.558
• PSA: 91.67000
• LogP: -0.24910

4-Oxocyclopentane-1,2-dicarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 4-Oxocyclopentane-1,2-dicarboxylic acid

Comprehensive Overview of 4-Oxocyclopentane-1,2-dicarboxylic Acid (CAS No. 1703-61-3): Properties, Applications, and Innovations

4-Oxocyclopentane-1,2-dicarboxylic acid (CAS No. 1703-61-3) is a cyclic dicarboxylic acid derivative with a ketone functional group at the 4-position of its cyclopentane ring. This unique structure endows it with versatile reactivity, making it a valuable intermediate in organic synthesis, pharmaceutical development, and material science. The compound's molecular formula (C₇H₈O₅) and structural features have garnered attention for applications ranging from biodegradable polymers to drug discovery.

In recent years, the demand for sustainable chemicals has surged, aligning with global trends like the circular economy and green chemistry. Researchers are exploring 4-Oxocyclopentane-1,2-dicarboxylic acid as a potential building block for eco-friendly materials due to its ability to undergo polymerization or serve as a precursor for bio-based plastics. Its compatibility with enzymatic catalysis further enhances its appeal in biocatalytic processes, a hot topic in industrial biotechnology.

The pharmaceutical industry has also shown interest in this compound, particularly in the design of small-molecule inhibitors and pro-drugs. Its carboxylic acid groups and ketone moiety allow for selective modifications, enabling the creation of targeted therapeutics. For instance, derivatives of CAS 1703-61-3 have been investigated for their potential role in modulating metabolic pathways, a subject frequently searched in AI-driven drug design platforms.

From a synthetic perspective, 4-Oxocyclopentane-1,2-dicarboxylic acid is often synthesized via oxidation reactions of cyclopentene derivatives or through Diels-Alder adducts. Its crystallographic data and solubility profile (moderate in polar solvents like water and ethanol) are well-documented, aiding in process optimization. These properties are critical for researchers querying reaction conditions or scaling-up synthesis in academic and industrial settings.

Emerging applications include its use in coordination chemistry, where it acts as a ligand for metal-organic frameworks (MOFs). This aligns with the growing interest in MOF materials for gas storage and catalysis, a trending topic in materials science forums. Additionally, its degradation pathways are studied for environmental impact assessments, addressing concerns about chemical persistence in ecosystems.

Analytical methods for characterizing CAS 1703-61-3 typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques are frequently searched by quality control professionals and analytical chemists. Recent advancements in machine learning for spectral analysis have further streamlined its identification in complex mixtures.

In summary, 4-Oxocyclopentane-1,2-dicarboxylic acid exemplifies the convergence of sustainability, pharmaceutical innovation, and advanced materials. Its multifaceted applications and compatibility with cutting-edge technologies like biocatalysis and AI-assisted research ensure its relevance in future scientific endeavors. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking novel solutions across industries.